(3R)-1-methylpiperidine-3-carboxylic acid
Overview
Description
“(3R)-1-methylpiperidine-3-carboxylic acid” is a chemical compound with the CAS Number: 952480-19-2 . It has a molecular weight of 143.19 . The compound is a white solid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is “(3R)-1-methyl-3-piperidinecarboxylic acid” and its InChI Code is "1S/C7H13NO2/c1-8-4-2-3-6(5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10)/t6-/m1/s1" .Physical And Chemical Properties Analysis
“(3R)-1-methylpiperidine-3-carboxylic acid” is a white solid at room temperature .Scientific Research Applications
Electrochemical Treatment of Acid Red 3R Simulation Wastewater
(Application: Environmental Remediation): “(3R)-1-methylpiperidine-3-carboxylic acid” finds application in treating acid red 3R simulation wastewater using electrochemical oxidation methods. Researchers investigate various factors, including current density, electrolyte concentration, pH-value, and aeration, to optimize the removal rate of chroma from wastewater .
Alternative Models in Animal Research: The 3Rs Principles
(Application: Animal Experimentation): The 3Rs (Replace, Reduce, Refine) principles provide a foundation for ethical and humane animal research. Let’s break down how “(3R)-1-methylpiperidine-3-carboxylic acid” aligns with these principles:
Replace
- Partial Replacement : Utilizes organisms that do not experience pain, such as Zebrafish and Daphnia .
Reduce
- Researchers seek to extract maximum data from fewer animal models, promoting data sharing and replication .
Refine
Enhancing Rodent Well-Being in Research
(Application: Laboratory Animal Welfare): The 3R-Refinement principles emphasize both ethical well-being and scientific validity in rodent research. For “(3R)-1-methylpiperidine-3-carboxylic acid,” refinement protocols aim to enhance laboratory animals’ well-being while improving research outcomes .
Safety and Hazards
properties
IUPAC Name |
(3R)-1-methylpiperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-8-4-2-3-6(5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10)/t6-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYIXGVABNMIOLK-ZCFIWIBFSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC(C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCC[C@H](C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-1-methylpiperidine-3-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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